2-Hydroxy-2-methylbutyric acid
2-Hydroxy-2-methylbutyric acid
2-hydroxy-2-methylbutyric acid is a branched-chain fatty acid that is 2-methylbutyric acid substituted at C-2 by a hydroxy group. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It derives from a 2-methylbutyric acid.
2-Hydroxy-2-methyl-butyric acid, also known as (+/-)-2-hydroxy-2-methylbutanoate or 2-methyl-2-hydroxybutyric acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Hydroxy-2-methyl-butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxy-2-methyl-butyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxy-2-methyl-butyric acid is primarily located in the cytoplasm and adiposome. 2-Hydroxy-2-methyl-butyric acid can be biosynthesized from 2-methylbutyric acid.
2-Hydroxy-2-methyl-butyric acid, also known as (+/-)-2-hydroxy-2-methylbutanoate or 2-methyl-2-hydroxybutyric acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Hydroxy-2-methyl-butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxy-2-methyl-butyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxy-2-methyl-butyric acid is primarily located in the cytoplasm and adiposome. 2-Hydroxy-2-methyl-butyric acid can be biosynthesized from 2-methylbutyric acid.
Brand Name:
Vulcanchem
CAS No.:
3739-30-8
VCID:
VC0188762
InChI:
InChI=1S/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7)
SMILES:
CCC(C)(C(=O)O)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
2-Hydroxy-2-methylbutyric acid
CAS No.: 3739-30-8
Main Products
VCID: VC0188762
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
| CAS No. | 3739-30-8 |
|---|---|
| Product Name | 2-Hydroxy-2-methylbutyric acid |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | 2-hydroxy-2-methylbutanoic acid |
| Standard InChI | InChI=1S/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7) |
| Standard InChIKey | MBIQENSCDNJOIY-UHFFFAOYSA-N |
| SMILES | CCC(C)(C(=O)O)O |
| Canonical SMILES | CCC(C)(C(=O)O)O |
| Melting Point | 74°C |
| Physical Description | Solid |
| Description | 2-hydroxy-2-methylbutyric acid is a branched-chain fatty acid that is 2-methylbutyric acid substituted at C-2 by a hydroxy group. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It derives from a 2-methylbutyric acid. 2-Hydroxy-2-methyl-butyric acid, also known as (+/-)-2-hydroxy-2-methylbutanoate or 2-methyl-2-hydroxybutyric acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Hydroxy-2-methyl-butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxy-2-methyl-butyric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxy-2-methyl-butyric acid is primarily located in the cytoplasm and adiposome. 2-Hydroxy-2-methyl-butyric acid can be biosynthesized from 2-methylbutyric acid. |
| Synonyms | 2-hydroxy-2-methylbutyric acid |
| PubChem Compound | 95433 |
| Last Modified | Nov 11 2021 |
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